9-{3-bromo-4-[(2-fluorobenzyl)oxy]phenyl}-3,4,5,6,7,9-hexahydro-1H-xanthene-1,8(2H)-dione

• Molecular Formula: C26H22BrFO4
• Molecular Weight: 497.4 g/mol
• IUPAC Name: 9-[3-bromo-4-[(2-fluorophenyl)methoxy]phenyl]-3,4,5,6,7,9-hexahydro-2H-xanthene-1,8-dione
• InChI: InChI=1S/C26H22BrFO4/c27-17-13-15(11-12-21(17)31-14-16-5-1-2-6-18(16)28)24-25-19(29)7-3-9-22(25)32-23-10-4-8-20(30)26(23)24/h1-2,5-6,11-13,24H,3-4,7-10,14H2
• InChI Key: BKTKJOFKSOKQDJ-UHFFFAOYSA-N
• SMILES: C1CC2=C(C(C3=C(O2)CCCC3=O)C4=CC(=C(C=C4)OCC5=CC=CC=C5F)Br)C(=O)C1

Description

9-{3-bromo-4-[(2-fluorobenzyl)oxy]phenyl}-3,4,5,6,7,9-hexahydro-1H-xanthene-1,8(2H)-dione is a chemical compound that has attracted significant attention in scientific research. The compound has been synthesized and studied for its potential applications in various fields, including medicine, biology, and chemistry.

Mechanism of Action

The mechanism of action of 9-{3-bromo-4-[(2-fluorobenzyl)oxy]phenyl}-3,4,5,6,7,9-hexahydro-1H-xanthene-1,8(2H)-dione is not fully understood. However, studies have shown that the compound can inhibit the growth of cancer cells by inducing apoptosis, which is a programmed cell death process. The compound has also been shown to inhibit the activity of enzymes that are involved in cancer cell growth.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in vitro and in vivo. In vitro studies have shown that the compound can inhibit the growth of cancer cells and induce apoptosis. In vivo studies have shown that the compound can inhibit tumor growth and prolong survival in animal models.

Advantages and Limitations for Lab Experiments

One advantage of 9-{3-bromo-4-[(2-fluorobenzyl)oxy]phenyl}-3,4,5,6,7,9-hexahydro-1H-xanthene-1,8(2H)-dione is its potential as a fluorescent probe for imaging techniques. The compound has been shown to have high fluorescence intensity and good photostability, which makes it a useful tool for imaging biological systems. However, one limitation of the compound is its low solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for research on 9-{3-bromo-4-[(2-fluorobenzyl)oxy]phenyl}-3,4,5,6,7,9-hexahydro-1H-xanthene-1,8(2H)-dione. One direction is to investigate the compound's potential as a therapeutic agent for cancer treatment. Another direction is to explore the compound's potential as a fluorescent probe for imaging biological systems. Additionally, further research is needed to fully understand the mechanism of action of the compound and its biochemical and physiological effects.

Synthesis Methods

The synthesis of 9-{3-bromo-4-[(2-fluorobenzyl)oxy]phenyl}-3,4,5,6,7,9-hexahydro-1H-xanthene-1,8(2H)-dione involves a series of chemical reactions. The starting material for the synthesis is 3-bromo-4-hydroxybenzaldehyde, which is reacted with 2-fluorobenzyl bromide to form the intermediate product. The intermediate is then reacted with 1,3-cyclohexanedione in the presence of a catalyst to form the final product.

Scientific Research Applications

9-{3-bromo-4-[(2-fluorobenzyl)oxy]phenyl}-3,4,5,6,7,9-hexahydro-1H-xanthene-1,8(2H)-dione has been studied for its potential applications in various fields of scientific research. In medicine, the compound has been investigated for its anticancer and antitumor properties. In biology, the compound has been studied for its potential as a fluorescent probe for imaging techniques. In chemistry, the compound has been investigated for its ability to catalyze chemical reactions.